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Introduction

Carbon-10 (1°C) is a proton-rich, radioactive isotope of carbon with a nucleus containing 6
protons and 4 neutrons.[1][2] It is an artificially produced nuclide with a very short half-life,
making it a subject of interest primarily for academic and fundamental physics research rather
than for practical applications in fields such as drug development.[1][2] Its significance lies in its
"superallowed" beta decay, which provides a valuable avenue for testing the fundamental
principles of the electroweak interaction within the Standard Model of particle physics.[3][4]
This guide provides a comprehensive overview of the nuclear properties of Carbon-10, with a
focus on its decay characteristics and the experimental methods used to study them.

Core Properties of Carbon-10

The fundamental properties of the Carbon-10 nuclide are summarized in the table below.
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Property Value
Symbol 10C
Atomic Number (2) 6
Neutron Number (N) 4

Atomic Mass

10.01685322(7) u

Mass Excess

15.69867 MeV

Binding Energy per Nucleon

6.03204179 MeV

Half-life 19.290(12) s
Spin and Parity (J*11) 0+
Year of Discovery 1949

Primary Decay Mode

B+ (Positron Emission)

Daughter Nuclide

1OB

Radioactive Decay of Carbon-10

Carbon-10 undergoes positron emission (3* decay) to transform into stable Boron-10.[5] The

decay scheme is characterized by two main branches, with the most significant being the

superallowed Fermi transition.

Decay Characteristics

Decay Parameter

Value

Total Decay Energy (Q_EC)

3.648 MeV

Decay Mode B+ (Positron Emission)

Daughter Nuclide 10

Superallowed Branching Ratio 1.4638(50)%
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The primary decay pathway is to an excited state of Boron-10, followed by the emission of
gamma rays. A smaller, but highly significant, branch is the superallowed 0+ - 0+ transition to
an excited state of Boron-10 at 1740 keV.[3]

Carbon-10 Decay Scheme

The decay of Carbon-10 to Boron-10 can be visualized as follows:
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Decay scheme of Carbon-10 to Boron-10.

Experimental Protocols

The study of Carbon-10 requires specialized experimental setups for its production and the
precise measurement of its decay products.

Production of Carbon-10

Carbon-10 is artificially produced in particle accelerators. A common method involves the
bombardment of a Boron-10 target with protons.[1][2]

Reaction: 1°B(p,n)°C
Methodology:
o Target Preparation: A target enriched in Boron-10 is prepared.

e Proton Beam: A beam of protons is accelerated to a specific energy (e.g., 17 MeV) using a
cyclotron.[1][2]

e Irradiation: The proton beam is directed onto the Boron-10 target.
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e Nuclide Production: The nuclear reaction 1°B(p,n)1°C produces Carbon-10 nuclides.

e Separation and Transport: The produced Carbon-10 atoms are typically ionized and then
separated from other reaction products using an isotope separator online (ISOL) facility, such
as ISOLDE at CERN.[6] The purified beam of Carbon-10 is then transported to a detection
station.

Measurement of Decay Properties

The short half-life and specific decay products of Carbon-10 necessitate fast and highly
sensitive detection systems.

Methodology for Half-life Measurement:
o Sample Implantation: The beam of Carbon-10 ions is implanted into a collection foil or tape.
e Beam Gating: The incoming beam is periodically interrupted or "chopped.”

e Decay Counting: During the beam-off periods, the decay products (positrons or gamma rays)
are counted as a function of time.

o Data Analysis: The decay curve is fitted with an exponential function to determine the half-
life.

Methodology for Branching Ratio Measurement:

o Gamma-ray Detection: High-purity germanium (HPGe) detectors are used to measure the
energy and intensity of the gamma rays emitted following the beta decay.[6]

o Beta Detection: Plastic scintillators or gas counters can be used to detect the emitted
positrons.[3]

o Coincidence Measurement: By measuring beta particles and gamma rays in coincidence, the
different decay branches can be distinguished and their relative intensities determined.

» Pile-up Correction: A significant challenge in measuring the 1022 keV gamma ray from the
superallowed decay is the potential for two 511 keV annihilation gamma rays (from the
positron) to deposit their energy in the detector simultaneously, creating a "pile-up” event that
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mimics the signal of interest.[3] Careful experimental design and data analysis are required
to account for this effect.[3]

Experimental Workflow for Carbon-10 Studies

The general workflow for producing and studying Carbon-10 is depicted below.
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Workflow for the production and study of Carbon-10.
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Conclusion

Carbon-10, while not having direct applications in fields like drug development, plays a crucial
role in fundamental nuclear physics. The precise measurement of its superallowed beta decay
properties provides a stringent test of the Standard Model and searches for new physics. The
experimental techniques developed for the study of short-lived, exotic nuclei like Carbon-10
continue to push the boundaries of our understanding of the fundamental forces of nature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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